Cas no 95507-60-1 (Gliderinin)
Gliderinin structure
Product Name:Gliderinin
CAS No:95507-60-1
MF:C29H42O4
MW:454.641389369965
CID:808909
Update Time:2023-08-03
Gliderinin Chemical and Physical Properties
Names and Identifiers
-
- 28-Noroleana-12,18-dien-29-oicacid, 3-hydroxy-11-oxo-, (3b,17a,20b)- (9CI)
- glyderinine
- Gliderinin
-
- Inchi: 1S/C29H42O4/c1-25(2)21-9-14-29(6)23(27(21,4)12-10-22(25)31)20(30)15-19-18-16-26(3,24(32)33)11-7-17(18)8-13-28(19,29)5/h15-17,21-23,31H,7-14H2,1-6H3,(H,32,33)/t17-,21-,22-,23+,26-,27-,28+,29+/m0/s1
- InChI Key: GTEBNRQRSIJPHQ-XFFWNHRZSA-N
- SMILES: O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@H]5CC[C@@](C(=O)O)(C)C=C5C4=CC([C@H]23)=O)C1(C)C
Computed Properties
- Exact Mass: 454.308
- Monoisotopic Mass: 454.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 1
- Complexity: 974
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
Experimental Properties
- Density: 1.17
- Boiling Point: 608.3°Cat760mmHg
- Flash Point: 335.7°C
- Refractive Index: 1.577
Gliderinin Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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